9-hydroxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine hydrobromide

• CAS No.: 62717-73-1
• Molecular Formula: C16H18BrNO
• Molecular Weight: 320.22 g/mol
• IUPAC Name: 5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepin-6-ol;hydrobromide
• InChI: InChI=1S/C16H17NO.BrH/c18-15-8-4-7-13-9-10-17-11-14(16(13)15)12-5-2-1-3-6-12;/h1-8,14,17-18H,9-11H2;1H
• InChI Key: JBNFDHZCPYJPNL-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC(C2=C1C=CC=C2O)C3=CC=CC=C3.Br

Description

9-hydroxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine hydrobromide is a useful research compound. Its molecular formula is C16H18BrNO and its molecular weight is 320.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3.5 g. (0.0129 mol) of N-[2-(3-methoxyphenyl)ethyl]-2-phenyl-2-hydroxyethylamine in 40 ml. of 48% hydrobromic acid is refluxed for two hours and then concentrated to dryness. The solid residue (equal mixture of 7-hydroxy and 9-hydroxy benzazepines) is chromatographed on a silica gel column, eluting with methanol in chloroform to first remove the 7-hydroxy isomer and then to yield the product 9-hydroxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine hydrobromide, m.p. 134°-150° C. (int.).